Cas no 1094442-34-8 (1-(5-chloro-2-methoxyphenyl)cyclopentan-1-amine)

• Product Name: 1-(5-chloro-2-methoxyphenyl)cyclopentan-1-amine
• CAS No: 1094442-34-8
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5845828
• PubChem ID: 43146586
• Update Time: 2025-05-22

1-(5-chloro-2-methoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-(5-chloro-2-methoxyphenyl)-
• 1-(5-Chloro-2-methoxyphenyl)cyclopentan-1-amine
• EN300-1966036
• CS-0306744
• 1094442-34-8
• 1-(5-chloro-2-methoxyphenyl)cyclopentan-1-amine

• Inchi： 1S/C12H16ClNO/c1-15-11-5-4-9(13)8-10(11)12(14)6-2-3-7-12/h4-5,8H,2-3,6-7,14H2,1H3
• InChI Key： RJIAANLBZLGCKO-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2OC)(N)CCCC1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 340.0±42.0 °C(Predicted)
• pka: 9.41±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(5-chloro-2-methoxyphenyl)cyclopentan-1-amine

1-(5-Chloro-2-Methoxyphenyl)Cyclopentan-1-Amine: A Comprehensive Overview

1-(5-Chloro-2-Methoxyphenyl)Cyclopentan-1-Amine, also known by its CAS number 1094442-34-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a substituted phenyl group. The phenyl group is further modified with a chlorine atom at the 5-position and a methoxy group at the 2-position, making it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 1-(5-Chloro-2-Methoxyphenyl)Cyclopentan-1-Amine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These improvements are particularly relevant in the context of increasing demand for this compound in research settings.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions is excellent, provided it is protected from light and moisture.

The pharmacological profile of 1-(5-Chloro-2-Methoxyphenyl)Cyclopentan-1-Amine has been extensively studied in recent years. Research indicates that this compound demonstrates moderate to high bioavailability when administered orally, making it a promising candidate for drug delivery systems. Preclinical studies have shown that it exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting potential applications in the treatment of neurological disorders such as anxiety and depression.

Recent breakthroughs in computational chemistry have allowed researchers to model the interaction of this compound with various biological targets at an atomic level. These studies have provided valuable insights into the molecular mechanisms underlying its pharmacological activity, paving the way for further optimization of its therapeutic potential.

In addition to its pharmacological applications, 1-(5-Chloro-2-Methoxyphenyl)Cyclopentan-1-Amine has shown promise in materials science. Its ability to form stable amorphous solids under certain conditions makes it a candidate for use in advanced polymer systems. Researchers are currently exploring its potential as a building block for high-performance materials with tailored mechanical and thermal properties.

The environmental impact of this compound has also been a topic of recent interest. Studies conducted under controlled laboratory conditions suggest that it undergoes rapid biodegradation in aerobic environments, minimizing its ecological footprint. This finding is particularly important for industries looking to adopt more sustainable practices in chemical synthesis.

In conclusion, 1-(5-Chloro-2-Methoxyphenyl)Cyclopentan-1-Amine, or CAS No. 1094442-34-8, represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.